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Compound of Interest

Compound Name: JBP485

Cat. No.: B1672816

Essential Safety and Handling Guide for JBP485

This document provides immediate, essential safety and logistical information for handling
JBP485 in a laboratory setting. The following procedural guidance is based on available safety
data sheets and is intended for researchers, scientists, and drug development professionals.

Disclaimer: The name "JBP485" is associated with multiple chemical products with varying
hazard profiles. This guide synthesizes available information and adopts a conservative
approach by incorporating the highest reported safety precautions. Always consult the specific
Safety Data Sheet (SDS) provided by your supplier for the exact JBP485 product you are
handling.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure and ensure personal safety.
The following table summarizes recommended PPE for handling JBP485, compiled from
various sources.
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Body Part

Personal Protective
Equipment

Specifications and Remarks

Respiratory

Dust respirator / Air-purifying

respirator

Use in case of inadequate
ventilation or when handling
powder forms to avoid
inhalation of dust.[1] Ensure
the respirator is NIOSH-

approved or equivalent.[2]

Eyes and Face

Splash goggles / Face shield

Goggles should be worn to
protect against splashes.[1] A
face shield, worn over primary
eye protection, is
recommended for operations
with a high potential for
splashing.[3] Safety glasses
must meet ANSI/ISEA Z87

requirements.[3]

Hands

Chemical-resistant gloves

Wear resistant gloves.[4] The
specific glove material (e.g.,
nitrile, latex) should be chosen
based on the chemical
compatibility with the specific
JBP485 formulation.[5]

Body

Full suit / Lab coat / Protective

clothing

A full suit or protective clothing
is recommended.[1][6] At a
minimum, a closed lab coat
should be worn at all times in

the laboratory.[5]

Feet

Boots / Chemical-resistant,

steel-toe shoes

Chemical-resistant boots are
recommended.[1][7] Open-
toed shoes are not permitted in

the laboratory.[5]
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Operational Handling and Storage

Handling:

Avoid breathing dust or vapors.[1]

Do not get in eyes, on skin, or on clothing.[6]

Smoking, eating, and drinking are strictly prohibited in the application area.[4]

Wash hands thoroughly after handling and before breaks.[4][6]

Keep the container tightly closed when not in use.[1]

Keep away from heat and sources of ignition.[1]

Storage:

o Store in a dry and well-ventilated place.[4]

o Keep containers tightly closed.[1][4]

o Opened containers must be carefully resealed and kept upright to prevent leakage.[4]

» Do not store above 5°C (41°F) for certain formulations.[1] Always check the product-specific
storage temperature requirements.

Spill and Disposal Plan

Spill Response:

e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent the product from entering drains.[4]

o Clean-up:
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o For small spills, use appropriate tools to put the spilled material into a convenient waste

disposal container.[1]

o For large spills, use a shovel to place the material into a suitable, closed container for
disposal.[1][4]

o Decontaminate: Clean the affected area thoroughly.
Waste Disposal:

» Dispose of waste and contaminated materials in accordance with federal, state, and local

environmental control regulations.[1]
» Waste must be disposed of in suitable, closed containers.[4]

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Experimental Protocols Cited

While specific experimental protocols for handling JBP485 as a standalone procedure are not
detailed in the provided search results, its use in research is documented. For instance, in
studies investigating its protective effects against nephrotoxicity, JBP485 was administered to
rabbits via ear vein injection at a concentration of 200 mg/kg.[8] In cell culture experiments,
JBP485 was added to the transport buffer at a concentration of 50 uM to study its interaction
with organic anion transporters.[9] Researchers should develop their own detailed protocols
incorporating the safety information provided in this guide and the product-specific SDS.

JBP485 Handling and Disposal Workflow
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Start: Receive JBP485

'

Store in a cool, dry, well-ventilated area

'

Don appropriate PPE:
- Gloves
- Goggles/Face Shield
- Lab Coat/Suit
- Respirator (if needed)

Weighing and Preparation in a ventilated enclosure

Experimental Use

Spill Occurs

Spill Response:
1. Evacuate
2. Ventilate
3. Contain
4. Clean-up

\

Collect Waste:
- Unused JBP485
- Contaminated PPE
- Experimental Waste

Dispose of waste in labeled, sealed containers according to regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of JBP485.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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